Cas no 1384424-49-0 (exo-3,3,9-trioxo-3λ?-thiabicyclo[3.3.1]nonane-7-carboxylic acid)

• Product Name: exo-3,3,9-trioxo-3λ?-thiabicyclo[3.3.1]nonane-7-carboxylic acid
• CAS No: 1384424-49-0
• MF: C₉H₁₂O₅S
• MW: 232.253582000732
• MDL: MFCD22196370
• CID: 5189427
• PubChem ID: 71755418
• Update Time: 2026-03-05

exo-3,3,9-trioxo-3λ?-thiabicyclo[3.3.1]nonane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,5S,7s)-9-oxo-3-thiabicyclo[3.3.1]nonane-7-carboxylic acid 3,3-dioxide
• exo-3,3,9-trioxo-3λ?-thiabicyclo[3.3.1]nonane-7-carboxylic acid

• MDL： MFCD22196370
• Inchi： 1S/C9H12O5S/c10-8-6-1-5(9(11)12)2-7(8)4-15(13,14)3-6/h5-7H,1-4H2,(H,11,12)/t5-,6+,7-
• InChI Key： ZELMCGXVCKXZCQ-KVSKUHBBSA-N
• SMILES： [C@]12([H])C(=O)[C@]([H])(C[C@H](C(O)=O)C1)CS(=O)(=O)C2

Additional information on exo-3,3,9-trioxo-3λ?-thiabicyclo[3.3.1]nonane-7-carboxylic acid

Research Briefing on exo-3,3,9-trioxo-3λ?-thiabicyclo[3.3.1]nonane-7-carboxylic acid (CAS: 1384424-49-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of exo-3,3,9-trioxo-3λ?-thiabicyclo[3.3.1]nonane-7-carboxylic acid (CAS: 1384424-49-0) as a promising scaffold for drug development. This compound, characterized by its unique bicyclic structure and functional groups, has garnered attention for its potential applications in targeting various biological pathways. The following briefing synthesizes the latest research findings, methodologies, and implications associated with this molecule.

The compound's structural complexity, featuring a thiabicyclo[3.3.1]nonane core with multiple oxo groups, positions it as a versatile intermediate in synthetic chemistry. Recent studies have focused on optimizing its synthesis to improve yield and purity, leveraging advanced techniques such as asymmetric catalysis and microwave-assisted reactions. These efforts aim to facilitate its broader application in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

In pharmacological research, exo-3,3,9-trioxo-3λ?-thiabicyclo[3.3.1]nonane-7-carboxylic acid has demonstrated notable bioactivity. Preliminary in vitro assays indicate its potential as a modulator of inflammatory pathways, with selective inhibition of key enzymes such as cyclooxygenase-2 (COX-2). Additionally, its interaction with cysteine proteases has been explored, suggesting applications in treating conditions like autoimmune diseases and cancer. These findings are supported by molecular docking studies, which reveal high binding affinity to target proteins.

Further investigations into the compound's pharmacokinetic properties have been conducted to assess its viability as a drug candidate. Studies involving rodent models have shown favorable absorption and distribution profiles, though challenges remain in optimizing metabolic stability. Researchers are exploring prodrug strategies and structural derivatives to enhance bioavailability and reduce off-target effects. These modifications are critical for advancing the compound into preclinical trials.

The broader implications of this research extend to the development of novel therapeutics for diseases with high unmet medical needs. For instance, the compound's ability to cross the blood-brain barrier opens possibilities for treating neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these discoveries into clinical applications, with several patents filed for related derivatives.

In conclusion, exo-3,3,9-trioxo-3λ?-thiabicyclo[3.3.1]nonane-7-carboxylic acid represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its multifaceted bioactivity and synthetic adaptability underscore its potential as a cornerstone for future therapeutic innovations. Ongoing research will likely focus on refining its pharmacological profile and expanding its therapeutic scope, making it a molecule of sustained interest in the chemical biology community.